Cas no 51488-22-3 (2-Chloro-4-(trifluoromethyl)phenyl Isocyanate)
51488-22-3 structure
Product Name:2-Chloro-4-(trifluoromethyl)phenyl Isocyanate
CAS No:51488-22-3
MF:C8H3ClF3NO
MW:221.563731431961
MDL:MFCD01863685
CID:935429
PubChem ID:5102533
Update Time:2025-04-19
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-(TRIFLUOROMETHYL)PHENYL
- 2-chloro-1-isocyanato-4-(trifluoromethyl)benzene
- 2-Chlor-4-trifluormethylphenylisocyanat
- 2-chloro-1-isocyanato-4-trifluoromethyl-benzene
- 2-chloro-4-trifluoromethylphenylisocyanate
- 2-chloro-4-(trifluoromethyl)-1-isocyanatobenzene
- AKOS009159411
- MFCD01863685
- 2-Chloro-4-trifluoromethylphenyl isocyanate
- 2-Chloro-4-(trifluoromethyl)phenyl isocyanate, 98%
- GEO-00819
- 2-chloro-4-trifluoromethyl-phenyl isocyanate
- EN300-271047
- DTXSID00408340
- SCHEMBL162605
- 2-Chloro-4-(trifluoromethyl)phenyl isocyanate
- BS-42240
- 51488-22-3
- 2-Chloro-4-(trifluoromethyl)phenyl Isocyanate
-
- MDL: MFCD01863685
- Inchi: 1S/C8H3ClF3NO/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-3H
- InChI Key: NEURYOYRKPFLKH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(C(F)(F)F)=C1)N=C=O
Computed Properties
- Exact Mass: 220.98600
- Monoisotopic Mass: 220.9855259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.441 g/mL at 25 °C(lit.)
- Boiling Point: 199 °C(lit.)
- Flash Point: Fahrenheit: 210.2 ° f
Celsius: 99 ° c - Refractive Index: n20/D 1.493(lit.)
- PSA: 29.43000
- LogP: 3.32610
- Solubility: Not available
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H312-H315-H319-H332-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:UN 2206
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38-42
- Safety Instruction: S23-S26-S36/37-S45
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38; R42
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C381808-50mg |
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate |
51488-22-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381808-100mg |
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate |
51488-22-3 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381808-500mg |
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate |
51488-22-3 | 500mg |
$ 160.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1259624-1g |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate |
51488-22-3 | 95% | 1g |
$335 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1259624-5g |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate |
51488-22-3 | 95% | 5g |
$925 | 2023-05-17 | |
| abcr | AB530288-1 g |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate; . |
51488-22-3 | 1g |
€269.20 | 2023-06-14 | ||
| abcr | AB530288-5 g |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate; . |
51488-22-3 | 5g |
€828.10 | 2023-06-14 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314695-5g |
2-Chloro-1-isocyanato-4-(trifluoromethyl)benzene |
51488-22-3 | 98% | 5g |
¥10010.00 | 2024-05-10 | |
| Chemenu | CM469962-250mg |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate |
51488-22-3 | 95%+ | 250mg |
$133 | 2023-03-05 | |
| Chemenu | CM469962-500mg |
2-Chloro-4-(trifluoromethyl)phenyl isocyanate |
51488-22-3 | 95%+ | 500mg |
$146 | 2023-03-05 |
2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
51488-22-3 (2-Chloro-4-(trifluoromethyl)phenyl Isocyanate) Related Products
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- 50528-86-4(2-Chloro-5-(trifluoromethyl)phenyl isocyanate)
- 823791-63-5(Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-)
- 40398-00-3(2-chloro-1-isocyanato-4-methylbenzene)
- 88330-63-6(Benzene, 2-chloro-1-isocyanato-3-(trifluoromethyl)-)
- 16588-69-5(4-Chloro-1-isocyanato-2-(trifluoromethyl)benzene)
- 175205-38-6(2-Chloro-1-Isothiocyanato-4-(Trifluoromethyl)Benzene)
- 16583-76-9(2-Chloro-6-(trifluoromethyl)phenyl Isocyanate)
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